Cas no 100726-24-7 (1,2,4-Benzotriazine, 6-methyl-3-phenyl-)
100726-24-7 structure
Product Name:1,2,4-Benzotriazine, 6-methyl-3-phenyl-
CAS No:100726-24-7
MF:C14H11N3
MW:221.257242441177
CID:1128630
Update Time:2024-07-27
1,2,4-Benzotriazine, 6-methyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-Benzotriazine, 6-methyl-3-phenyl-
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- Inchi: 1S/C14H11N3/c1-10-7-8-12-13(9-10)15-14(17-16-12)11-5-3-2-4-6-11/h2-9H,1H3
- InChI Key: UUTMFDNBMTULPD-UHFFFAOYSA-N
- SMILES: N1C2=CC=C(C)C=C2N=C(C2=CC=CC=C2)N=1
Computed Properties
- Exact Mass: 221.09543
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Melting Point: 95-96 °C
- Boiling Point: 415.3±28.0 °C(Predicted)
- PSA: 38.67
- pka: 0.38±0.50(Predicted)
1,2,4-Benzotriazine, 6-methyl-3-phenyl- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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